Cas no 17673-62-0 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester)
17673-62-0 structure
Product Name:9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
CAS No:17673-62-0
MF:C36H64O2
MW:528.892171859741
CID:122493
PubChem ID:45934106
Update Time:2025-04-18
9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
- LINOLEYL LINOLEATE
- octadeca-9,12-dienyl octadeca-9,12-dienoate
- LMFA07010146
- WE(18:2(9Z,12Z)/18:2(9Z,12Z))
- 9Z,12Z-octadecadienyl 9Z,12Z-octadecadienoate
- 9,12-Octadecadienoic acid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
- [(9Z,12Z)-octadeca-9,12-dienyl] (9Z,12Z)-octadeca-9,12-dienoate
- 17673-62-0
- CHEBI:165670
-
- Inchi: 1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20H,3-10,15-16,21-35H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
- InChI Key: BWPODKUVJMQURN-MAZCIEHSSA-N
- SMILES: O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CCCCCCCC/C=C\C/C=C\CCCCC
Computed Properties
- Exact Mass: 528.49100
- Monoisotopic Mass: 528.49063128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 38
- Rotatable Bond Count: 30
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 12.15660
9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 45-4848-13-1g |
Linoleyl Linoleate |
17673-62-0 | >99% | 1g |
€170.00 | 2025-03-07 | |
| Larodan | 45-4848-9-100mg |
Linoleyl Linoleate |
17673-62-0 | >99% | 100mg |
€58.00 | 2025-03-07 |
9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
17673-62-0 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester) Related Products
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